Cas no 62664-42-0 (3-Thiophenecarboxylic acid, 2,4,5-trimethyl-, ethyl ester)

• Product name: 3-Thiophenecarboxylic acid, 2,4,5-trimethyl-, ethyl ester
• CAS No: 62664-42-0
• MF: C₁₀H₁₄O₂S
• MW: 198.28196
• CID: 436144
• PubChem ID: 57839337

3-Thiophenecarboxylic acid, 2,4,5-trimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2,4,5-trimethyl-, ethyl ester
• ethyl 2,4,5-trimethylthiophene-3-carboxylate
• 62664-42-0
• SCHEMBL168027
• DTXSID50728101

• Inchi： InChI=1S/C10H14O2S/c1-5-12-10(11)9-6(2)7(3)13-8(9)4/h5H2,1-4H3
• InChI Key： KTUIIRADQCEICZ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(SC(=C1C)C)C

Computed Properties

• Exact Mass: 198.07152
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3